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Compound of Interest

(3-Bromo-5-ethoxyphenyl)boronic
Compound Name: d
aci

Cat. No.: B1284280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of (3-Bromo-5-
ethoxyphenyl)boronic acid. The information herein is intended to support research and
development activities where precise molecular characteristics are paramount.

Chemical Identity

(3-Bromo-5-ethoxyphenyl)boronic acid is an organoboron compound frequently utilized in
organic synthesis, particularly in Suzuki-Miyaura coupling reactions. Its chemical structure
consists of a phenyl ring substituted with a bromo group, an ethoxy group, and a boronic acid
functional group.

Molecular Formula: CsH10BBrOs

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for (3-Bromo-5-ethoxyphenyl)boronic acid is based on its molecular formula
and the standard atomic weights of its elements as recognized by the International Union of
Pure and Applied Chemistry (IUPAC).

Atomic Weight Data
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The standard atomic weights for the elements present in (3-Bromo-5-ethoxyphenyl)boronic
acid are summarized in the table below. For elements with natural isotopic variation, the IUPAC
conventional atomic weight is provided.

Standard Atomic

Element Symbol No. of Atoms Weight ( g/mol )
Carbon C 8 12.011[1][2][3]
Hydrogen H 10 1.008[4][5][6]
Boron B 1 10.81[7]

Bromine Br 1 79.904[8][9][10]
Oxygen @) 3 15.999[11][12]

Calculation of Molecular Weight

The molecular weight is calculated as follows:

(Number of Carbon atoms x Atomic Weight of Carbon) + (Number of Hydrogen atoms x Atomic
Weight of Hydrogen) + (Number of Boron atoms x Atomic Weight of Boron) + (Number of
Bromine atoms x Atomic Weight of Bromine) + (Number of Oxygen atoms x Atomic Weight of
Oxygen)

= (8 x 12.011) + (10 x 1.008) + (1 x 10.81) + (1 x 79.904) + (3 x 15.999)
=96.088 + 10.08 + 10.81 + 79.904 + 47.997
= 244.879 g/mol

Summary of Molecular Properties

For ease of reference, the key quantitative data for (3-Bromo-5-ethoxyphenyl)boronic acid is
presented in the table below.
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Property Value
Molecular Formula CsH10BBrOs
Molecular Weight 244.879 g/mol

Logical Relationship of Molecular Weight
Components

The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of the compound.
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Elemental Components
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Caption: Hierarchical breakdown of the molecular weight of (3-Bromo-5-
ethoxyphenyl)boronic acid.
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Disclaimer: This document is intended for informational purposes for a technical audience. The
data presented is based on standard atomic weights and should be used in conjunction with
empirical data for critical applications. Experimental protocols and signaling pathways are not
applicable to the calculation of molecular weight and have therefore been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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